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Compound of Interest

Compound Name: 3-Methylbenzyl bromide

Cat. No.: B049150 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Methylbenzyl Bromide

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the chemical properties and associated hazards of reagents is paramount for

ensuring laboratory safety. This technical guide provides a detailed overview of 3-
Methylbenzyl bromide (CAS No. 620-13-3), also known as α-bromo-m-xylene, a versatile

reagent commonly used in organic synthesis.[1][2][3] This document outlines its physical and

chemical properties, potential hazards, and the necessary precautions for safe handling,

storage, and emergency response.

Chemical Identification and Properties
3-Methylbenzyl bromide is a halogenated organic compound with a benzene ring substituted

by a methyl group and a bromomethyl group.[1] It is primarily used as an alkylating agent in the

synthesis of various pharmaceutical and chemical compounds.[1][4]

Table 1: Chemical Identifiers for 3-Methylbenzyl Bromide
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Identifier Value

Chemical Name 1-(bromomethyl)-3-methylbenzene

Synonyms α-Bromo-m-xylene, m-Xylyl bromide[2][3]

CAS Number 620-13-3[2][3]

EC Number 210-625-2[3]

Molecular Formula C₈H₉Br[1][5]

Molecular Weight 185.06 g/mol

InChI Key FWLWTILKTABGKQ-UHFFFAOYSA-N[3]

Table 2: Physical and Chemical Properties of 3-Methylbenzyl Bromide

Property Value

Appearance Colorless to pale yellow liquid[1]

Odor Strong, aromatic[1]

Boiling Point 185 °C @ 340 mmHg[3][6]

Density 1.37 g/mL at 25 °C[3][6]

Flash Point 82 °C (179.6 °F) - closed cup[3]

Refractive Index n20/D 1.566[3][6]

Solubility
Practically insoluble in water; very soluble in

ethanol and ethyl ether.[1]

Stability
Stable under recommended storage conditions.

[1]

Hazard Identification and Classification
3-Methylbenzyl bromide is classified as a hazardous chemical and requires careful handling.

[2] It is a combustible liquid that can cause severe skin burns and eye damage.[2][5][7] The
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substance is harmful if swallowed, inhaled, or in contact with skin.[2][7] As a brominated

alkylating agent, it may also possess mutagenic properties.[1]

Table 3: GHS Hazard Classification for 3-Methylbenzyl Bromide

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[2][5]

Acute Toxicity, Inhalation 3 / 4
H331/H332: Toxic or harmful if

inhaled[2][5][7]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[5][7]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Serious Eye Damage/Irritation 1
H314: Causes severe skin

burns and eye damage[2]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[5][8]

Allergic Skin Reaction -
H317: May cause an allergic

skin reaction[5]

Flammable Liquids 4 H227: Combustible liquid[2][8]

Note: The toxicological properties have not been fully investigated.[2]

Experimental Protocols and Safe Handling
While specific experimental protocols depend on the nature of the synthesis, universal handling

precautions must be observed to minimize exposure and risk.

Engineering Controls
Ventilation: Always handle 3-Methylbenzyl bromide in a well-ventilated area.[2][5]

Operations should be conducted within a certified chemical fume hood.[9]
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Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard eye

protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard

EN166.[2][9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[2][5]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

(e.g., type ABEK).[2]

Safe Handling Practices
Avoid breathing vapors, mist, or spray.[2][5]

Do not get the substance in eyes, on skin, or on clothing.[2][9]

Keep away from sources of ignition such as open flames, hot surfaces, and sparks.[2][8]

Take precautionary measures against static discharge.[1][8]

Do not eat, drink, or smoke in the handling area.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2][5]
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Figure 1: Logical relationship between hazards and precautions.

Storage and Disposal
Proper storage is crucial to maintain the stability of 3-Methylbenzyl bromide and prevent

hazardous reactions.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][5]

The storage area should be designated for corrosive and toxic materials.[2][3]
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Store locked up to prevent unauthorized access.[2][5][7]

Keep away from incompatible materials, including strong oxidizing agents, bases, alcohols,

amines, and metals.[2]

Protect from moisture, as it can hydrolyze the material.[1][8]

Disposal
Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[2][5]

Do not allow the chemical to enter drains or waterways.[5][9]

Chemical waste generators must ensure complete and accurate classification of the waste.

[9]

Emergency and First-Aid Procedures
In case of accidental exposure or release, immediate and appropriate action is required.

Accidental Release Measures
Minor Spill: Absorb the spill with inert material such as sand, earth, or vermiculite.[5] Collect

the material into a suitable, labeled container for disposal.[5]

Major Spill: Evacuate the area and move upwind.[5] Alert the fire brigade or emergency

services.[5] Contain the spill and prevent it from entering drains or water courses.[5] Only

trained personnel wearing appropriate PPE should perform the cleanup.
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Figure 2: Workflow for handling an accidental spill.

First-Aid Measures
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Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes.[2][5] Remove contact lenses if present and easy to do.[5][7]

Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and footwear.[5] Flush skin and

hair with running water and soap, if available.[5] Seek medical attention.[5]

Inhalation: Remove the victim from the contaminated area to fresh air.[2][5] Keep the person

warm and at rest.[5] If breathing is difficult or has stopped, provide artificial respiration.[5][9]

Seek immediate medical attention.[2]

Ingestion: Rinse mouth thoroughly with water.[2][7] Do NOT induce vomiting.[5][9] Seek

immediate medical attention.[2]

Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or foam.[2]

Hazards: The substance is a combustible liquid.[2] Containers may explode when heated.[2]

Fire can produce hazardous decomposition products, including carbon oxides and hydrogen

bromide gas.[1]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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